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Compound of Interest

Compound Name: Fura Red AM

Cat. No.: B15139589

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of Fura Red AM, a fluorescent indicator used for measuring
intracellular calcium. Adherence to these procedures is critical for minimizing risk and ensuring
the integrity of your research.

Personal Protective Equipment and Handling

When working with Fura Red AM, which is typically dissolved in anhydrous dimethyl sulfoxide
(DMSO0), a comprehensive approach to personal protective equipment (PPE) is required.
DMSO can facilitate the absorption of other substances through the skin, making stringent PPE
use essential.[1]
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Category Recommendation

Rationale

] Tight-sealing safety goggles or
Eye Protection .
a face shield.

Protects against splashes of
Fura Red AM solution, which

can cause eye irritation.[1]

Chemical-resistant gloves,
Hand Protection such as butyl rubber or

neoprene.

Standard nitrile gloves can
degrade when exposed to
DMSO. Butyl rubber or
neoprene offer more robust

protection.[1][2]

] A laboratory coat worn over
Body Protection ]
long-sleeved clothing.

Prevents skin contact with the

chemical.

) ) Use in a well-ventilated area,
Respiratory Protection )
such as a chemical fume hood.

Minimizes the inhalation of any

potential aerosols or vapors.[1]

Handling Protocol:

Avoid creating dust if handling the solid form.

Storage and Disposal Procedures

Always handle Fura Red AM in a designated area, away from general laboratory traffic.

Prepare stock solutions of Fura Red AM in anhydrous DMSO in a chemical fume hood.[1]

After handling, wash hands thoroughly with soap and water.

Proper storage and disposal are critical for maintaining the stability of Fura Red AM and

ensuring the safety of laboratory personnel and the environment.
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Aspect Procedure

Store Fura Red AM, both in solid form and as a

DMSO stock solution, at -20°C and protected
Storage ] ] ) ]

from light.[2] Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

Dispose of as chemical waste through your

institution's Environmental Health and Safety
Disposal of Unused Product and Contaminated (EHS) office. Do not pour down the drain.[3]
Materials Collect all contaminated materials (e.g., pipette

tips, gloves, paper towels) in a designated,

sealed container for chemical waste pickup.

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it
Spill Cleanup in a sealed container for chemical waste

disposal.[3] For larger spills, evacuate the area

and contact your institution's EHS office.

Emergency Exposure Plan

In the event of accidental exposure to Fura Red AM, immediate and appropriate first aid is

crucial.
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Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention.

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for safely handling Fura Red AM, from

preparation to disposal.
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Safe handling workflow for Fura Red AM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling Fura
Red AM]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139589#personal-protective-equipment-for-
handling-fura-red-am]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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